Cas no 2172272-86-3 (6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid)

• Product Name: 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid
• CAS No: 2172272-86-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6126123
• PubChem ID: 165810048
• Update Time: 2025-07-02

6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid
• 2172272-86-3
• 6-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}hexanoic acid
• EN300-1494622

• Inchi： 1S/C27H34N2O5/c1-2-10-19(26(32)28-16-9-3-4-15-25(30)31)17-29-27(33)34-18-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,19,24H,2-4,9-10,15-18H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： OTDKFDSPZFOFTI-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCCCCCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid

Introduction to 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic Acid (CAS No. 2172272-86-3)

6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid, identified by its CAS number 2172272-86-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the design of novel therapeutic agents. Its unique structural features, including a fluoren-9-yl moiety and an amide-based backbone, make it a valuable candidate for further investigation in various biological and chemical applications.

The molecular structure of 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid consists of multiple functional groups that contribute to its reactivity and potential biological activity. The presence of a methoxycarbonyl group enhances its ability to participate in various chemical reactions, while the amide linkages provide stability and flexibility to the molecule. These characteristics make it an attractive scaffold for medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid has been studied for its potential role in modulating these pathways. Preliminary research suggests that it may interact with key enzymes and receptors, thereby influencing cellular processes that are relevant to disease progression.

One of the most compelling aspects of this compound is its ability to undergo selective binding interactions with biological targets. The fluoren-9-yl group, in particular, has been shown to enhance binding affinity due to its hydrophobic properties and ability to form stable hydrophobic interactions with receptor surfaces. This feature is particularly important in drug design, as it allows for the development of highly specific inhibitors that minimize off-target effects.

The amide-based backbone of 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid also contributes to its versatility. Amides are well-known for their stability and ability to form hydrogen bonds, which are crucial for maintaining the three-dimensional structure of proteins and other biomolecules. By incorporating amide linkages into the molecule, researchers can fine-tune its pharmacokinetic properties, such as solubility and metabolic stability, making it more suitable for therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid with greater accuracy. Molecular docking studies have been conducted to evaluate its potential interactions with target proteins, providing valuable insights into its mechanism of action. These studies have revealed that the compound may inhibit key enzymes involved in cancer cell proliferation and survival, making it a promising candidate for further development as an anticancer agent.

In addition to its potential therapeutic applications, 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid has also been explored for its role in biochemical research. Its unique structural features make it a useful tool for studying enzyme mechanisms and protein-ligand interactions. By using this compound as a probe molecule, researchers can gain a deeper understanding of how biological systems function at the molecular level.

The synthesis of 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as solid-phase peptide synthesis (SPPS) have been particularly useful in constructing the amide-based backbone, while protecting group strategies have been employed to ensure selective functionalization of key groups.

The pharmacological profile of 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid is still under investigation, but early studies suggest that it may exhibit significant therapeutic potential. Its ability to interact with biological targets suggests that it could be used to develop new treatments for various diseases. Further research is needed to fully elucidate its mechanism of action and assess its safety and efficacy in preclinical models.

In conclusion, 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid (CAS No. 2172272-86-3) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further investigation, particularly in the design of novel therapeutic agents targeting diseases such as cancer and inflammation. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in advancing medical science.